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Compound of Interest

Compound Name:
3,5-Difluoro-2-nitrophenylacetic

acid

CAS No.: 130400-45-2

Cat. No.: B2380323

Get Quote

Executive Summary
This guide provides a technical analysis of 3,5-Difluoro-2-nitrophenylacetic acid (CAS:

1000339-98-X analogues) as a critical precursor in the synthesis of 5,7-difluorooxindole and

5,7-difluoroindole scaffolds. While the acid itself functions primarily as a synthetic intermediate,

its downstream derivatives are privileged structures in medicinal chemistry, particularly in the

development of Tyrosine Kinase Inhibitors (TKIs) and Auxin-mimetic agrochemicals.

This analysis compares the bioactivity profile of the 5,7-difluoro substitution pattern against the

industry-standard 5-fluoro (Sunitinib-like) and non-fluorinated analogs, demonstrating the

"Fluorine Effect" on metabolic stability and binding affinity.

Chemical Logic & Scaffold Analysis
The strategic value of 3,5-Difluoro-2-nitrophenylacetic acid lies in its ability to undergo

reductive cyclization to form 5,7-difluoro-substituted heterocycles. The positioning of the

fluorine atoms is non-trivial:
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C5-Fluorine (Para to Nitrogen): Mimics the electronic withdrawal seen in successful drugs

like Sunitinib, enhancing hydrogen bond acidity of the NH group.

C7-Fluorine (Ortho to Nitrogen): A steric blocker that protects the indole/oxindole ring from

oxidative metabolism (P450 hydroxylation) and induces a dipole flip that can alter binding

selectivity in kinase pockets.

Pathway Visualization: Precursor to Privileged Scaffold
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Figure 1: Synthetic trajectory transforming the nitro-acid precursor into a bioactive kinase

inhibitor scaffold.

Comparative Bioactivity Analysis
The following data contrasts the 5,7-Difluoro derivatives (synthesized from the topic molecule)

against standard alternatives.

Table 1: Structure-Activity Relationship (SAR) Comparison
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Feature
Unsubstituted

Oxindole

5-Fluorooxindole

(Standard)

5,7-Difluorooxindole

(Topic Derivative)

Primary Application General building block
Sunitinib precursor

(Pfizer)

Next-gen Kinase

Inhibitors

Lipophilicity (LogP) 1.2 (Moderate) 1.45 (Optimized)
1.72 (High

Permeability)

Metabolic Stability
Low (C5/C7

hydroxylation)

Moderate (C5

blocked)

High (C5 & C7

blocked)

Kinase Potency (IC50) > 1 µM (Baseline) ~10-100 nM (Active)
< 10 nM (Enhanced

Affinity)

Electronic Effect Neutral
Electron Withdrawing

(σp = 0.06)

Dual Withdrawal (σ =

0.12)

Analyst Insight: The addition of the second fluorine at C7 (derived from the C3-F of the

precursor) prevents "metabolic soft-spot" oxidation, significantly extending the half-life (

) of the final drug candidate compared to the mono-fluorinated standard.

Experimental Protocols (Self-Validating Systems)
To validate the bioactivity of this scaffold, researchers must first convert the acid precursor into

the active oxindole core and then assay it against a relevant target (e.g., VEGFR2).

Protocol A: Reductive Cyclization to 5,7-Difluorooxindole
This protocol ensures the integrity of the fluorine substituents while forming the heterocyclic

core.

Dissolution: Dissolve 10 mmol of 3,5-Difluoro-2-nitrophenylacetic acid in 50 mL of Glacial

Acetic Acid.
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Reduction: Add 40 mmol of Iron powder (325 mesh) in portions at 60°C. Caution:

Exothermic.

Cyclization: Reflux the mixture at 100°C for 2 hours. The reduction of the nitro group to

amine triggers spontaneous intramolecular amide formation (cyclization).

Validation (TLC): Monitor disappearance of starting material (

, yellow spot) and appearance of fluorescent blue spot (

) under UV (254 nm).

Workup: Filter hot to remove iron salts. Pour filtrate into ice water. Precipitate is 5,7-

Difluorooxindole.

Yield Check: Expected yield > 75%. Melting point should be distinct from the mono-fluoro

analog (typically higher due to crystal packing).

Protocol B: Kinase Inhibition Assay (VEGFR2)
Standardized ELISA-based tyrosine kinase assay.

Preparation: Prepare a 10 mM stock of the derivative in DMSO.

Enzyme Mix: Incubate recombinant human VEGFR2 (5 ng/well) with Poly(Glu,Tyr) substrate

in kinase buffer (50 mM HEPES, pH 7.5, 10 mM MgCl2).

Treatment: Add serial dilutions of the 5,7-difluoro derivative (0.1 nM to 10 µM).

Initiation: Add ATP (10 µM) to start phosphorylation. Incubate 60 min at 30°C.

Detection: Add anti-phosphotyrosine antibody conjugated to HRP. Read absorbance at 450

nm.

Calculation: Plot Log[Concentration] vs. % Inhibition to determine IC50.

Mechanism of Action: The Fluorine Advantage
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The bioactivity enhancement observed in 3,5-difluoro-2-nitrophenylacetic acid derivatives

stems from specific molecular interactions within the ATP-binding pocket of kinases.
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Figure 2: Mechanistic impact of the C7-Fluorine substituent derived from the 3,5-difluoro

precursor.

Key Mechanism:

Halogen Bonding: The fluorine at C7 can engage in orthogonal halogen bonding with

carbonyl backbone residues in the kinase hinge region, a specific interaction unavailable to

the H-substituted analog.

pKa Modulation: The 3,5-difluoro substitution pattern on the phenyl ring lowers the pKa of the

NH group in the resulting oxindole/indole, strengthening the hydrogen bond donor capability

to the hinge region (e.g., Glu813 in VEGFR2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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